Cas no 1780761-98-9 (2-(2-chloro-5-methylphenyl)propan-2-ol)

• Product Name: 2-(2-chloro-5-methylphenyl)propan-2-ol
• CAS No: 1780761-98-9
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 5834065
• PubChem ID: 84659864
• Update Time: 2025-06-09

2-(2-chloro-5-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-methylphenyl)propan-2-ol
• 1780761-98-9
• EN300-1980329
• SCHEMBL15040575

• Inchi： 1S/C10H13ClO/c1-7-4-5-9(11)8(6-7)10(2,3)12/h4-6,12H,1-3H3
• InChI Key： AGQOOGJVSVBXFH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(C)(C)O

Computed Properties

• Exact Mass: 184.0654927g/mol
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-chloro-5-methylphenyl)propan-2-ol

Comprehensive Analysis of 2-(2-Chloro-5-methylphenyl)propan-2-ol (CAS No. 1780761-98-9): Properties, Applications, and Industry Insights

2-(2-Chloro-5-methylphenyl)propan-2-ol (CAS No. 1780761-98-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This tertiary alcohol derivative features a chloro-substituted aromatic ring, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C₁₀H₁₃ClO, and its distinct chloro-methylphenyl moiety contribute to its reactivity and versatility in organic transformations.

In recent years, the demand for 2-(2-chloro-5-methylphenyl)propan-2-ol has surged, particularly in the development of small-molecule APIs (Active Pharmaceutical Ingredients) and agrochemical intermediates. Researchers are actively exploring its potential in asymmetric synthesis and catalysis, aligning with the industry's focus on sustainable and efficient chemical processes. The compound's CAS 1780761-98-9 serves as a critical identifier in regulatory documentation and patent filings, emphasizing its commercial relevance.

The synthesis of 2-(2-chloro-5-methylphenyl)propan-2-ol typically involves Grignard reactions or nucleophilic substitutions, with optimization studies focusing on yield enhancement and green chemistry principles. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its purity, a key concern for end-users in high-value applications. Notably, the compound's logP value and solubility profile make it suitable for formulations requiring controlled release or targeted delivery systems.

From an industrial perspective, CAS 1780761-98-9 is often discussed in the context of patent landscapes and supply chain resilience, reflecting broader market trends. With the rise of precision medicine and custom synthesis, this compound's role in chiral building blocks production has become increasingly prominent. Regulatory compliance, including REACH and GMP standards, further underscores its importance in global trade.

Emerging applications of 2-(2-chloro-5-methylphenyl)propan-2-ol extend to material science, where its derivatives are investigated for polymeric additives and surface modifiers. The compound's thermal stability and compatibility with other monomers position it as a candidate for advanced coating technologies. These interdisciplinary uses highlight its potential beyond traditional chemistry sectors.

Environmental and safety assessments of CAS 1780761-98-9 adhere to OECD guidelines, with data indicating favorable biodegradability under controlled conditions. This aligns with the circular economy initiatives driving modern chemical manufacturing. Furthermore, computational modeling (in silico studies) of its metabolite pathways supports risk assessment frameworks, addressing growing consumer concerns about chemical safety.

In conclusion, 2-(2-chloro-5-methylphenyl)propan-2-ol represents a compelling case study in functionalized aromatic chemistry. Its dual utility in life sciences and industrial applications, combined with rigorous quality benchmarks, ensures its continued relevance. Future research may explore its structure-activity relationships (SAR) to unlock novel functionalities, solidifying its position in next-generation chemical innovation.